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The Impact of Calcium Salts on Perovskite
Performance: A Comparative Guide

A detailed analysis of perovskite solar cell performance when synthesized with various calcium
salt additives reveals significant impacts on efficiency and stability. This guide provides a
comparative overview of the effects of calcium iodide (Calz), calcium chloride (CaClz), and
calcium bromide (CaBrz) on the performance of methylammonium lead iodide (MAPbIs)
perovskite solar cells, supported by experimental data and detailed protocols for researchers,
scientists, and drug development professionals.

The incorporation of additives is a critical strategy in the optimization of perovskite solar cells
(PSCs). Among these, calcium salts have emerged as effective agents for passivating defects,
enhancing crystal growth, and ultimately improving both the power conversion efficiency (PCE)
and long-term stability of these next-generation photovoltaic devices. This comparison guide
synthesizes data from multiple studies to provide a clear overview of the performance
enhancements achieved with different calcium salt additives.

Quantitative Performance Comparison

The following table summarizes the key performance metrics of MAPbIs perovskite solar cells
fabricated with and without different calcium salt additives. The data highlights the significant
improvements in power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit
current density (Jsc), and fill factor (FF) upon the addition of these salts.
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Note: Data for CaClz and CaBr:z in a directly comparable MAPbIs system was not available in

the reviewed literature. The table includes data for other chloride additives for a broader

context on halide additive engineering.

Experimental Insights and Methodologies

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.researchgate.net/publication/337467429_Synthesis_and_Characterization_of_High-Performance_Solar_Cell
https://www.mdpi.com/2079-4991/14/2/172
https://pmc.ncbi.nlm.nih.gov/articles/PMC9284664/
https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra03776a
https://www.mdpi.com/2079-4991/15/4/292
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

The observed performance enhancements are directly linked to the influence of calcium salt
additives on the perovskite film's morphology and electronic properties.

Calcium lodide (Calz): A Superior Passivator

Studies have shown that Calz is a more effective passivator than the commonly used lead
iodide (Pblz2) additive. The introduction of a small amount of Calz (0.5%) into the MAPDIs
precursor solution leads to a significant enlargement of the average grain size from 260 nm to
550 nm.[1][2] This is accompanied by a decrease in defect density and an increase in the
photoluminescence (PL) lifetime from 65 ns to 133 ns.[1][2] The improved film quality with
fewer grain boundaries and defects results in a champion cell efficiency of up to 19.3%.[1][2]
Furthermore, the use of a much smaller quantity of Cal compared to Pblz helps maintain the
stoichiometry of the perovskite film, which is crucial for long-term device stability.[1]

The Role of Chloride Additives

Chloride-containing additives, such as methylammonium chloride (MACI) and cadmium
chloride (CdClz), are known to be highly effective in improving the performance of perovskite
solar cells.[3][4][6][7][8] These additives play a crucial role in modulating the crystallization
process and the surface morphology of the perovskite film.[6][7] The incorporation of chloride
additives generally leads to enhanced electron/hole diffusion lengths and longer carrier
lifetimes.[6][7] For instance, the use of MACI as an additive has resulted in PSCs with a
remarkable PCE of 23.61% by significantly improving the film's morphology with larger grains
and a smoother surface, which suppresses defects.[5] Similarly, the addition of 1.0% CdCl: to
the MAPDIs layer increased the PCE from 12.17% in the control device to 15.28%.[3][4] This
improvement is attributed to better perovskite growth and tailored crystalline properties.[3][4]

Experimental Protocols

Below are detailed experimental protocols for the synthesis of perovskite solar cells with
calcium salt additives, based on methodologies reported in the literature.

Perovskite Synthesis with Calcium lodide (Calz) Additive

This protocol is adapted from a study that demonstrated the effectiveness of Calz as a
passivator for MAPDIs films.
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e Precursor Solution Preparation:

o Prepare the pristine MAPbIs precursor solution by dissolving methylammonium iodide
(MAI) and lead iodide (Pblz) in a solvent mixture of dimethylformamide (DMF) and
dimethyl sulfoxide (DMSO).

o For the Calz-containing precursor, add the desired amount of Calz (e.g., 0.5 mol%) to the
pristine MAPbIs solution.

e Film Deposition:
o Deposit the precursor solution onto the substrate using a one-step spin-coating method.

o During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is dripped onto the
spinning substrate to induce rapid crystallization.

e Annealing:

o Thermally anneal the deposited film on a hotplate to promote crystal growth and remove
residual solvent. A typical annealing temperature is 100°C for 10 minutes.

o Device Fabrication:

o Complete the solar cell device by depositing the hole transport layer (e.g., Spiro-OMeTAD)
and a metal back contact (e.g., gold or silver) on top of the perovskite layer.

General Protocol for Chloride Additive Incorporation

This protocol provides a general framework for incorporating chloride-based additives into the
perovskite precursor solution.

e Precursor Solution Preparation:

o Dissolve the main perovskite components (e.g., FAI, Pblz, MABr, PbBr2) in a 4:1 (v/v)
mixture of anhydrous DMF and DMSO.

o Prepare a stock solution of the chloride additive (e.g., MACI or CaCl2) in a suitable solvent
(e.g., DMSO).
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o Add the desired molar percentage of the chloride additive stock solution to the main
perovskite precursor solution.

e Film Deposition:

o Spin-coat the final precursor solution onto the substrate under an inert atmosphere.
Typical spin-coating parameters are a two-step program, for example, 1000 rpm for 10
seconds followed by 6000 rpm for 30 seconds.

o An anti-solvent dripping step is often employed during the second, higher-speed spin-
coating step to facilitate the formation of a uniform film.

e Annealing:

o Anneal the substrate on a hotplate. The annealing temperature and time will depend on
the specific perovskite composition and additives used, but a common condition is 100-
150°C for 10-30 minutes.

o Device Completion:

o Proceed with the deposition of the subsequent layers of the solar cell as described in the
previous protocol.

Visualizing the Synthesis and Performance
Enhancement Workflow

The following diagrams illustrate the general experimental workflow for fabricating perovskite
solar cells with calcium salt additives and the logical relationship of how these additives
enhance device performance.
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Caption: General experimental workflow for perovskite solar cell fabrication with calcium salt
additives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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